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Compound of Interest

Compound Name: Allyl isobutyrate
CAS No.: 15727-77-2
Cat. No.: B096330
Get Quote
. J

Technical Profile: Allyl Isobutyrate (CAS 15727-77-2)[1][2][3]

Executive Summary

Allyl isobutyrate (Prop-2-enyl 2-methylpropanoate) is a specialized ester utilized in
pharmaceutical development primarily as a flavoring excipient for oral formulations and as a
versatile chemical intermediate in organic synthesis. While often overshadowed by its sucrose-
based derivative (Sucrose Acetate Isobutyrate, SAIB), the monomeric allyl isobutyrate
possesses distinct physicochemical properties critical for researchers optimizing organoleptic
profiles or designing allyl-protected synthetic routes. This guide provides a rigorous analysis of
its boiling point, density, and experimental validation protocols.

Chemical Identity & Structural Analysis
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Parameter Data

IUPAC Name Prop-2-enyl 2-methylpropanoate
CAS Number 15727-77-2

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol

SMILES CC(C)C(=0)0occ=C

InChl Key QNBDJTKBKITRJI-UHFFFAOYSA-N
Structure Class Unsaturated Ester (Allyl Ester)

Thermodynamic & Volumetric Properties
Boiling Point Profile

The boiling point of allyl isobutyrate is governed by dipole-dipole interactions typical of esters,
lacking the hydrogen bonding capability of its parent acid or alcohol.

o Experimental Range (Atmospheric):126°C — 129°C at 760 mmHg.

e Predicted Value: ~138°C (often cited in computational databases, but experimental
distillation data consistently centers around 126-129°C).

e Vacuum Distillation: Under reduced pressure (e.g., 15 mmHg), the boiling point drops
significantly (approx. 40-50°C), a critical factor for purification to avoid thermal polymerization
of the allyl group.

Density and Refractive Index

Density is a temperature-dependent variable essential for precise volumetric dosing in reactor
scale-up.

e Density (

):0.896 g/cm3 (at 20°C).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b096330/docs?utm_src=pdf-body#allyl-isobutyrate-physical-properties-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Refractive Index (

):1.413 — 1.418.

e Solubility: Insoluble in water; miscible with ethanol, propylene glycol, and most organic
solvents.

Data Summary Table

Property Value Condition Relevance

Distillation set-
Boiling Point 126-129°C 760 mmHg points; solvent
removal.

Mass-to-volume

Density 0.896 g/mL 20°C ) )
conversion for dosing.
Flammability

Flash Point ~35-43°C Closed Cup classification
(Category 3).

| Odor Threshold | Low (ppm range) | Ambient | Masking bitter APIs (Pineapple/Fruity note). |

Experimental Methodologies

To ensure data integrity in a drug development setting, physical properties must be validated
internally. Below are self-validating protocols.

Protocol A: Precision Boiling Point Determination
(Siwoloboff Method)

For confirming purity and identity of incoming raw material.
e Preparation: Introduce 0.5 mL of Allyl Isobutyrate into a standard ignition tube.

o Capillary Insertion: Seal a melting point capillary at one end. Invert it and place it open-end
down into the liquid.
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e Heating: Attach the tube to a thermometer and immerse in a Thiele tube (oil bath). Heat
gently.

» Observation: As temperature rises, bubbles will escape the capillary. Stop heating when a
continuous stream of bubbles emerges (vapor pressure > atmospheric pressure).

» Endpoint: Allow the bath to cool. Record the temperature exactly when bubbling stops and
liquid is sucked back into the capillary. This is the equilibrium boiling point.

Protocol B: Density Determination (Oscillating U-Tube)

Preferred over pycnometry for volatile esters to prevent evaporation errors.

Calibration: Calibrate the density meter using degassed water (

g/cm?3 at 20°C) and dry air.

« Injection: Inject ~2 mL of Allyl Isobutyrate into the oscillating cell, ensuring no micro-
bubbles are trapped (bubbles artificially lower density readings).

o Equilibration: Allow the instrument to Peltier-thermostat the sample to 20.00°C + 0.05°C.
o Measurement: Record the oscillation period (

). Density is calculated via

, where A and B are instrument constants.

Applications in Pharmaceutical Development
Excipient for Taste Masking

Allyl isobutyrate is characterized by a sweet, fruity, pineapple-like profile.

e Use Case: Itis used in oral liquid formulations (syrups, suspensions) to mask the metallic or
bitter taste of amine-based APIs (e.g., antibiotics, antihistamines).

o Concentration: Typically used at <0.1% in final formulation due to high potency.
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Synthetic Intermediate (Allyl Protection)

In medicinal chemistry, the allyl moiety serves as a robust protecting group for carboxylic acids.
Allyl isobutyrate can be used as a model substrate to validate deprotection conditions before
applying them to precious API intermediates.

e Mechanism: Palladium(0)-catalyzed deprotection.[4]
o Advantages: Orthogonal to acid-labile (t-Boc) and base-labile (Fmoc) groups.
Visualizations

Figure 1: Purification Logic via Fractional Distillation

This workflow illustrates the purification of Allyl Isobutyrate from crude reaction mixtures (e.g.,
esterification of isobutyric acid).[5]
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Click to download full resolution via product page

Caption: Fractional distillation workflow for isolating high-purity Allyl Isobutyrate, emphasizing
the critical boiling point cut-off.

Figure 2: Allyl Ester Deprotection Pathway (Pd-
Catalyzed)

lllustrating the utility of the allyl group in synthetic schemes.
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Caption: Mechanism of Palladium-catalyzed deprotection of allyl esters, a key synthetic utility in
drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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